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Compound of Interest

(102,132,162,192)-
Compound Name:
docosatetraenoyl-CoA

cat. No.: B15599103

For Researchers, Scientists, and Drug Development Professionals

Introduction and Synonyms

(10Z,132,16Z,19Z)-Docosatetraenoyl-CoA is a polyunsaturated fatty acyl-CoA molecule. It is
an intermediate in the metabolic pathway of omega-3 fatty acids. Due to its transient nature as
a metabolic intermediate, it is not as extensively studied as other more abundant fatty acids like
eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA).

Based on available chemical databases and supplier information, the following synonyms are
used for (10Z,13Z,16Z,19Z)-docosatetraenoyl-CoA:

Systematic Name Common Abbreviation Other Names

(102,137,162,1927)- all-cis-10,13,16,19-
C22:4(n-3)-CoA

Docosatetraenoyl coenzyme A Docosatetraenoyl-CoA

Docosa-10,13,16,19-

tetraenoyl-CoA

It is crucial to distinguish this omega-3 (n-3) isomer from its more commonly studied omega-6
(n-6) isomer, (7Z,10Z,13Z,16Z)-docosatetraenoyl-CoA, also known as adrenoyl-CoA.
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Biochemical Role and Signaling Pathways

(10Z,132,16Z,19Z)-Docosatetraenoyl-CoA is understood to be an intermediate in the
biosynthesis of the highly unsaturated omega-3 fatty acid, docosahexaenoic acid (DHA), from
eicosapentaenoic acid (EPA). This conversion pathway involves a series of elongation and
desaturation steps.

The likely metabolic fate of (10Z,13Z,16Z,19Z)-docosatetraenoyl-CoA is its further
desaturation to form (7Z,10Z,13Z,16Z,19Z)-docosapentaenoyl-CoA (DPA n-3). This reaction is
catalyzed by a fatty acid desaturase.

Due to a lack of specific research focusing on (10Z,13Z,16Z,19Z)-docosatetraenoyl-CoA,
there is no direct evidence of its involvement in specific signaling pathways. However, as a
precursor to other bioactive omega-3 fatty acids, it plays an upstream role in pathways
influenced by these molecules, which are known to have anti-inflammatory and pro-resolving
effects.

Biosynthesis Pathway of Long-Chain Omega-3 Fatty
Acids

Eicosapentaenoyl-CoA (20:5n-3) (1OZ,132,162,19Z)-DocosatetraenoyI-CoA (22:4n-3) Docosapentaenoyl-CoA (22:5n-3)

Click to download full resolution via product page

Caption: Biosynthesis of (10Z,13Z,16Z,19Z)-Docosatetraenoyl-CoA.

Quantitative Data

There is a notable absence of specific quantitative data in the scientific literature for
(10Z,132,16Z,19Z)-docosatetraenoyl-CoA. This includes kinetic parameters of the enzymes
that metabolize it, its cellular concentrations, and its binding affinities to proteins. This scarcity
of data is likely due to its role as a transient intermediate in a larger metabolic pathway.

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b15599103?utm_src=pdf-body
https://www.benchchem.com/product/b15599103?utm_src=pdf-body
https://www.benchchem.com/product/b15599103?utm_src=pdf-body
https://www.benchchem.com/product/b15599103?utm_src=pdf-body-img
https://www.benchchem.com/product/b15599103?utm_src=pdf-body
https://www.benchchem.com/product/b15599103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Specific experimental protocols for the synthesis, purification, or analysis of
(10Z,132,16Z,19Z)-docosatetraenoyl-CoA are not readily available in published literature.
However, general methods for the analysis of fatty acyl-CoAs are applicable. Below is a
generalized workflow for the analysis of fatty acyl-CoAs from a biological sample using liquid
chromatography-mass spectrometry (LC-MS).

General Workflow for Fatty Acyl-CoA Analysis
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 To cite this document: BenchChem. [An In-depth Technical Guide on (10Z,132,16Z7,19Z7)-
Docosatetraenoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599103#synonyms-for-10z-13z-16z-19z-
docosatetraenoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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